Cas no 1429058-50-3 (Cyclopropyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amine)

• Product Name: Cyclopropyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amine
• CAS No: 1429058-50-3
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 2158011
• Update Time: 2025-10-23

Cyclopropyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-((s)-1-methyl-pyrrolidin-2-ylmethyl)-amine
• (S)-N-((1-Methylpyrrolidin-2-yl)methyl)cyclopropanamine
• AM100243
• Cyclopropyl-((S)-1-methylpyrrolidin-2-ylmethyl)amine
• Cyclopropyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amine

• Inchi： 1S/C9H18N2/c1-11-6-2-3-9(11)7-10-8-4-5-8/h8-10H,2-7H2,1H3/t9-/m0/s1
• InChI Key： YAVLGDHKFWIHRG-VIFPVBQESA-N
• SMILES： N(C[C@@H]1CCCN1C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Topological Polar Surface Area: 15.3

Additional information on Cyclopropyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amine

Comprehensive Overview of Cyclopropyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amine (CAS No. 1429058-50-3)

Cyclopropyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amine (CAS No. 1429058-50-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its cyclopropyl and pyrrolidine moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework combines a rigid cyclopropane ring with a flexible (S)-1-methyl-pyrrolidin-2-ylmethyl side chain, offering a balance of stability and reactivity that is highly valued in drug discovery.

The growing demand for chiral amines in asymmetric synthesis has propelled the relevance of compounds like Cyclopropyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amine. Researchers are particularly intrigued by its potential as a building block for the development of central nervous system (CNS) therapeutics, given the prevalence of pyrrolidine derivatives in neuroactive drugs. Recent studies have also explored its utility in catalysis and ligand design, aligning with the broader trend of sustainable and efficient synthetic methodologies.

One of the most frequently asked questions about CAS No. 1429058-50-3 revolves around its synthetic routes and purification methods. Optimizing the synthesis of this compound often involves enantioselective techniques, such as chiral resolution or asymmetric hydrogenation, to ensure high optical purity. Additionally, its physicochemical properties, including solubility and stability under various conditions, are critical for its application in medicinal chemistry and material science.

In the context of green chemistry, Cyclopropyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amine has been investigated for its compatibility with biocatalytic processes and solvent-free reactions. This aligns with the industry's shift toward environmentally friendly practices, addressing concerns about waste reduction and energy efficiency. The compound's versatility also makes it a candidate for high-throughput screening in drug development, where its modular structure can be tailored to target specific biological pathways.

From a commercial perspective, the availability of CAS No. 1429058-50-3 is often discussed in relation to custom synthesis and scale-up challenges. Suppliers and contract research organizations (CROs) emphasize the importance of quality control and regulatory compliance when producing this compound, particularly for preclinical and clinical applications. Its role in fragment-based drug design further underscores its value in modern pharmaceutical research.

Looking ahead, the potential of Cyclopropyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amine extends to emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its structural motifs are being explored for their ability to engage with protein targets in innovative ways, reflecting the broader shift toward targeted therapies in precision medicine. As research continues, this compound is poised to remain a key player in the advancement of small-molecule therapeutics.